Cas no 516-06-3 (DL-Valine)
DL-Valine Chemical and Physical Properties
Names and Identifiers
-
- DL-Valine
- (R,S)-2-Amino-3-methyl-butyricacid
- DL-alpha-Aminoisovaleric acid
- Valine, DL-
- H-DL-VAL-OH
- FEMA 3444
- DL-VAL
- DL-2-AMINO-3-METHYLBUTYRIC ACID
- DL-.α.-Aminoisovaleric acid
- (±)-α-Aminoisovaleric acid
- (RS)-Valine
- aminoisobutylic acid
- DL-2-Amino-3-methylbutanoic acid
- DL-2-Aminoisovaleric Acid
- NH2CH(CO2H)iPr
- Val
- Valine (9CI)
- Valine,DL
- (+/-)-alpha-Aminoisovaleric acid
- 2-Amino-3-methylbutanoic acid
- valin
- 2-Amino-3-methylbutanoic acid, DL-
- valina
- DL-.alpha.-Aminoisovaleric acid
- KZSNJWFQEVHDMF-UHFFFAOYSA-N
- NSC76038
- 2-aminoisovaleric acid
- L -2-Amino-3-methylbutanoic acid
- DL -2-Amino-3-methylbutanoic acid
- 2-Aminoisovaleric acid,
-
- MDL： MFCD00004267
- Inchi： 1S/C5H11NO2/c1-3(2)4(6)5(7)8/h3-4H,6H2,1-2H3,(H,7,8)
- InChI Key： KZSNJWFQEVHDMF-UHFFFAOYSA-N
- SMILES： O([H])C(C([H])(C([H])(C([H])([H])[H])C([H])([H])[H])N([H])[H])=O
- BRN： 506689
Computed Properties
- Exact Mass: 117.07900
- Monoisotopic Mass: 117.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 90.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: -2.3
- Topological Polar Surface Area: 63.3
Experimental Properties
- Color/Form: White crystalline or crystalline powder
- Density: 1.31
- Melting Point: 295 °C (dec.) (lit.)
- Boiling Point: 68 (g/l)
- Flash Point: 83ºC
- Refractive Index: 1.4650 (estimate)
- Water Partition Coefficient: 68 g/L
- PSA: 63.32000
- LogP: 0.75460
- Merck: 9909
- FEMA: 3444
- Specific Rotation: 0° (c=3.4 in 6M HCL)
- Sensitiveness: Sensitive to humidity
- Solubility: dissolve in water
DL-Valine Security Information
- Signal Word：Warning
- Hazard Statement： H315; H319; H335
- Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：1
- Hazard Category Code： S24/25:Prevent skin and eye contact.
- Safety Instruction： S24/25
- RTECS：YV9355500
-
Hazardous Material Identification：
- TSCA：Yes
- Storage Condition：Store at room temperature
- Safety Term：S24/25
- Risk Phrases：R40
DL-Valine Customs Data
- HS CODE：29224995
- Customs Data：
China Customs Code:
2922499990Overview:
2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
P.Imported animals and plants\Quarantine of animal and plant products
Q.Outbound animals and plants\Quarantine of animal and plant products
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%
DL-Valine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | JV2352-100g |
DL-Valine |
516-06-3 | ≥99% | 100g |
￥350元 | 2023-09-15 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | JV2352-25g |
DL-Valine |
516-06-3 | ≥99% | 25g |
￥120元 | 2023-09-15 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | JV2352-500g |
DL-Valine |
516-06-3 | ≥99% | 500g |
￥900元 | 2023-09-15 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | JV2352-5g |
DL-Valine |
516-06-3 | ≥99% | 5g |
￥40元 | 2023-09-15 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | V900669-100G |
DL-Valine |
516-06-3 | Vetec | 100G |
303.29 | 2021-05-19 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | V900669-500G |
DL-Valine |
516-06-3 | Vetec | 500G |
1180.32 | 2021-05-19 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | V0013-500G |
DL-Valine |
516-06-3 | >98.0%(T) | 500g |
¥1490.00 | 2024-04-16 | |
| SHANG HAI YUAN YE Biotechnology Co., Ltd. | S20095-25g |
DL-Valine |
516-06-3 | BR，99% | 25g |
￥50.00 | 2021-09-02 | |
| SHANG HAI YUAN YE Biotechnology Co., Ltd. | S20095-100g |
DL-Valine |
516-06-3 | BR，99% | 100g |
￥125.00 | 2021-09-02 | |
| SHANG HAI YUAN YE Biotechnology Co., Ltd. | S20095-500g |
DL-Valine |
516-06-3 | BR，99% | 500g |
￥560.00 | 2021-09-02 |
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DL-Valine Related Literature
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Justin R. Denton,Renee K. Dermenjian,Bing Mao Anal. Methods 2014 6 6565
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Michael R. C. Williams,Alan B. True,Artur F. Izmaylov,Timothy A. French,Konstanze Schroeck,Charles A. Schmuttenmaer Phys. Chem. Chem. Phys. 2011 13 11719
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Anna Jawor-Baczynska,Barry D. Moore,Jan Sefcik Faraday Discuss. 2015 179 141
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Anna Jawor-Baczynska,Barry D. Moore,Jan Sefcik Faraday Discuss. 2015 179 141
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Anna Jawor-Baczynska,Barry D. Moore,Jan Sefcik Faraday Discuss. 2015 179 141
